Dimethyl oxalate
Dimethyl oxalate
Dimethyl oxalate undergoes Cu/SiO2 catalyzed hydrogenation to yield ethylene glycol. It undergoes selective gas-phase hydrogenation catalyzed by Ag/SiO2 to yield corresponding alcohol.
Methyl oxalate is a diester, a methyl ester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an oxalic acid.
Methyl oxalate is a diester, a methyl ester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an oxalic acid.
Brand Name:
Vulcanchem
CAS No.:
553-90-2
VCID:
VC20879592
InChI:
InChI=1S/C4H6O4/c1-7-3(5)4(6)8-2/h1-2H3
SMILES:
COC(=O)C(=O)OC
Molecular Formula:
(CH3)2C2O4
C4H6O4
C4H6O4
Molecular Weight:
118.09 g/mol
Dimethyl oxalate
CAS No.: 553-90-2
Cat. No.: VC20879592
Molecular Formula: (CH3)2C2O4
C4H6O4
Molecular Weight: 118.09 g/mol
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Specification
| Description | Dimethyl oxalate undergoes Cu/SiO2 catalyzed hydrogenation to yield ethylene glycol. It undergoes selective gas-phase hydrogenation catalyzed by Ag/SiO2 to yield corresponding alcohol. Methyl oxalate is a diester, a methyl ester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an oxalic acid. |
|---|---|
| CAS No. | 553-90-2 |
| Molecular Formula | (CH3)2C2O4 C4H6O4 |
| Molecular Weight | 118.09 g/mol |
| IUPAC Name | dimethyl oxalate |
| Standard InChI | InChI=1S/C4H6O4/c1-7-3(5)4(6)8-2/h1-2H3 |
| Standard InChI Key | LOMVENUNSWAXEN-UHFFFAOYSA-N |
| SMILES | COC(=O)C(=O)OC |
| Canonical SMILES | COC(=O)C(=O)OC |
| Boiling Point | 163.5 °C |
| Melting Point | 54.3 °C |
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